1-(5-Iodo-1H-indol-1-yl)ethanone

• CAS RN: 16066-94-7
• Molecular Formula: C10H8INO
• Molecular Weight: 285.08 g/mol
• IUPAC Name: 1-(5-iodoindol-1-yl)ethanone
• InChI: InChI=1S/C10H8INO/c1-7(13)12-5-4-8-6-9(11)2-3-10(8)12/h2-6H,1H3
• InChI Key: URINJBUPBWAHSP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1C=CC2=C1C=CC(=C2)I

Description

1-(5-Iodo-1H-indol-1-yl)ethanone is a useful research compound. Its molecular formula is C10H8INO and its molecular weight is 285.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5-iodo-1H-indole (530 mg, 2.18 mmol), DMAP (53 mg, 0.43 mmol), triethylamine (0.46 mL, 3.30 mmol), acetic anhydride (0.81 mL, 8.57 mmol), and 1,2-dichloroethane (5.5 mL) was heated at 60° C. overnight. The reaction mixture was diluted with ethyl acetate (100 mL), washed (50 mL saturated NH4Cl then 50 mL brine), dried over Na2SO4, and concentrated under reduced pressure. The residue was purified by silica gel chromatography to yield the title compound as a white solid (600 mg, 96%). 1H NMR (300 MHz, DMSO-d6): δ 8.17 (d, 1H), 8.01 (d, 1H), 7.87 (d, 1H), 7.58 (dd, 1H), 6.70 (d, 1H), 2.64 (s, 3H).